Sodium 4-(ethylamino)-3-nitrobenzoate
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Description
Sodium 4-(ethylamino)-3-nitrobenzoate is a useful research compound. Its molecular formula is C9H9N2NaO4 and its molecular weight is 232.171. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Properties
- Sodium 4-(ethylamino)-3-nitrobenzoate is involved in the synthesis of various compounds. For instance, it is used in the formation of nickel(II) compounds, where its reactivity with different nickel(II) complexes results in structurally diverse products (Srinivasan & Rane, 2009). These compounds have been characterized through various methods, including infrared spectra and thermal analysis, highlighting their potential in material science and chemistry.
Structural Analysis and Coordination Polymers
- The compound plays a critical role in the formation of coordination polymers, as seen in the sodium salts of related nitrobenzoic acids. These structures exhibit intriguing polymeric structures stabilized by hydrogen bonding and strong π-π ring interactions, which can have implications in the field of crystallography and materials science (Smith, 2013).
Chemical Reactions and Methodologies
- It's used in various chemical reactions, such as the selective cleavage of p-nitrobenzoic esters, demonstrating its utility in organic synthesis and chemical processes (Gómez-Vidal, Forrester, & Silverman, 2001). This indicates its potential applications in the development of novel synthetic methodologies.
Bioremediation and Environmental Applications
- The compound has been studied in the context of bioremediation, particularly in the degradation of nitroaromatic compounds, which are major environmental pollutants. Research on the enhanced degradation of 3-nitrobenzoate by immobilized cells of Bacillus flexus suggests potential applications in environmental cleanup and waste management (Mulla, Talwar, Hoskeri, & Ninnekar, 2012).
Optoelectronic and Material Science
- Studies have also focused on the optoelectronic and material properties of derivatives of this compound. For instance, sodium 4-methyl-3-nitrobenzoate monohydrate has been investigated for its nonlinear optical properties, suggesting potential uses in optical limiting applications (Bharathi et al., 2020).
Properties
IUPAC Name |
sodium;4-(ethylamino)-3-nitrobenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O4.Na/c1-2-10-7-4-3-6(9(12)13)5-8(7)11(14)15;/h3-5,10H,2H2,1H3,(H,12,13);/q;+1/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPKKBWRIVUYYRK-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=C(C=C1)C(=O)[O-])[N+](=O)[O-].[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N2NaO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.